Cas no 73890-18-3 (2,3-Oxiranedicarboxylicacid, 2,3-diethyl ester, (2S,3S)-)

2,3-Oxiranedicarboxylic acid, 2,3-diethyl ester, (2S,3S)- is a chiral epoxide derivative with significant utility in synthetic organic chemistry. Its stereospecific (2S,3S) configuration makes it a valuable intermediate for asymmetric synthesis, particularly in the preparation of enantiomerically pure compounds. The diethyl ester functionality enhances solubility in organic solvents, facilitating its use in various reaction conditions. This compound is particularly advantageous for ring-opening reactions, enabling the construction of complex molecular frameworks with high stereocontrol. Its stability under mild conditions and compatibility with a range of reagents further contribute to its versatility in pharmaceutical and fine chemical applications.

2,3-Oxiranedicarboxylicacid, 2,3-diethyl ester, (2S,3S)- structure

73890-18-3 structure

Product Name:2,3-Oxiranedicarboxylicacid, 2,3-diethyl ester, (2S,3S)-

CAS No:73890-18-3

MF:C₈H₁₂O₅

MW:188.177883148193

CID:580759

PubChem ID:7021072

Update Time:2025-06-09

2,3-Oxiranedicarboxylicacid, 2,3-diethyl ester, (2S,3S)- Chemical and Physical Properties

Names and Identifiers

- 2,3-Oxiranedicarboxylicacid, 2,3-diethyl ester, (2S,3S)-
- (2S,3S)-Diethyl oxirane-2,3-dicarboxylate
- DIETHYL (2S,3S)-(+)-2,3-EPOXYSUCCINATE
- diethyl (2S,3S)-oxirane-2,3-dicarboxylate
- A837951
- Diethyl(2S,3S)-(+)-2,3-epoxysuccinate
- CS-0169439
- AT30759
- Diethyl L-trans-Epoxysuccinate
- (2S,3S)-2,3-Oxiranedicarboxylic acid,diethyl ester
- LDFQMMUIJQDSAB-WDSKDSINSA-N
- (2S,3S)-2,3-epoxybutanedioic acid diethyl ester
- (2S,3S)-epoxybutanedioic acid diethyl ester
- CHEMBL88967
- 73890-18-3
- AKOS015919450
- DTXSID70427326
- SCHEMBL2387688
- Inchi： 1S/C8H12O5/c1-3-11-7(9)5-6(13-5)8(10)12-4-2/h5-6H,3-4H2,1-2H3
- InChI Key： LDFQMMUIJQDSAB-UHFFFAOYSA-N
- SMILES： CCOC(C1C(C(OCC)=O)O1)=O

Computed Properties

Exact Mass: 188.06800
Monoisotopic Mass: 188.068
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 13
Rotatable Bond Count: 6
Complexity: 191
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 2
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 65.1A^2
XLogP3: 0.5

Experimental Properties

Density: 1.233
Boiling Point: 233.7°C at 760 mmHg
Flash Point: 95.5°C
Refractive Index: 1.437-1.439
PSA: 65.13000
LogP: -0.12000

2,3-Oxiranedicarboxylicacid, 2,3-diethyl ester, (2S,3S)- Security Information

Hazard Category Code： 36/37/38
Safety Instruction： 37/39-26
Hazardous Material Identification：
Risk Phrases：R36/37/38

2,3-Oxiranedicarboxylicacid, 2,3-diethyl ester, (2S,3S)- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
A2B Chem LLC	AC57995-100mg	2,3-Oxiranedicarboxylicacid, 2,3-diethyl ester, (2S,3S)-	73890-18-3		100mg	$255.00	2023-12-30
A2B Chem LLC	AC57995-500mg	2,3-Oxiranedicarboxylicacid, 2,3-diethyl ester, (2S,3S)-	73890-18-3		500mg	$746.00	2023-12-30
A2B Chem LLC	AC57995-1g	2,3-Oxiranedicarboxylicacid, 2,3-diethyl ester, (2S,3S)-	73890-18-3		1g	$1200.00	2023-12-30
Ambeed	A903944-10g	(2S,3S)-Diethyl oxirane-2,3-dicarboxylate	73890-18-3	95+%	10g	$2655.0	2024-04-17
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1240079-5g	Diethyl (2S,3S)-oxirane-2,3-dicarboxylate	73890-18-3	98%	5g	￥19225.00	2024-07-28
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1240079-10g	Diethyl (2S,3S)-oxirane-2,3-dicarboxylate	73890-18-3	98%	10g	￥23074.00	2024-07-28
SHANG HAI SHAO YUAN SHI JI Co., Ltd.	SY345216-1g	Diethyl (2S,3S)-Oxirane-2,3-dicarboxylate	73890-18-3	≥95%	1g	¥8955.00	2025-04-13
Ambeed	A903944-1g	(2S,3S)-Diethyl oxirane-2,3-dicarboxylate	73890-18-3	95+%	1g	$1034.0	2025-04-17